Cas no 26048-95-3 ((R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester)

• Product Name: (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester
• CAS No: 26048-95-3
• MF: C₁₈H₂₀N₂O₅
• MW: 344.361804962158
• CID: 914208
• PubChem ID: 53411658
• Update Time: 2025-07-08

(R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester Chemical and Physical Properties

Names and Identifiers

• (R,S)-[1-[(Benzyloxy)carbamoyl]-2-hydroxyethyl]carbamic Acid Benzyl Ester
• benzyl N-[3-hydroxy-1-oxo-1-(phenylmethoxyamino)propan-2-yl]carbamate
• DTXSID70696499
• [(R,S)-1-(Hydroxymethyl)-2-oxo-2-[(phenylmethoxy)amino]ethyl]carbamic Acid Phenylmethyl Ester
• Benzyl {1-[(benzyloxy)amino]-3-hydroxy-1-oxopropan-2-yl}carbamate
• 26048-95-3
• (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester

• Inchi： 1S/C18H20N2O5/c21-11-16(17(22)20-25-13-15-9-5-2-6-10-15)19-18(23)24-12-14-7-3-1-4-8-14/h1-10,16,21H,11-13H2,(H,19,23)(H,20,22)
• InChI Key： ATHRZWZDILASFM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NOCC1C=CC=CC=1)=O)CO)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 344.13722174g/mol
• Monoisotopic Mass: 344.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• Melting Point: No data available
• Solubility: Ethyl Acetate, Methanol

Additional information on (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester

Recent Advances in the Study of (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester (CAS: 26048-95-3)

The compound (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester (CAS: 26048-95-3) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. This research brief aims to provide an up-to-date overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester as a key intermediate in the synthesis of various bioactive molecules. Its unique chemical structure, featuring both benzyloxy and carbamoyl functional groups, makes it a versatile building block for the development of novel pharmaceuticals. Researchers have explored its utility in the synthesis of protease inhibitors and other enzyme-targeting compounds, which are critical in the treatment of diseases such as cancer and viral infections.

One of the most notable advancements in the study of this compound is its application in the development of peptide-based therapeutics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester exhibit potent inhibitory activity against specific proteases involved in tumor progression. The study utilized advanced computational modeling and in vitro assays to validate the compound's efficacy, paving the way for further preclinical investigations.

In addition to its therapeutic potential, recent research has also focused on optimizing the synthetic routes for (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester. A team of chemists from the University of Cambridge reported a novel, high-yield synthesis method in 2022, which significantly reduces the production costs and improves the scalability of the compound. This breakthrough is expected to facilitate its broader adoption in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester-based therapies. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring the use of prodrug strategies and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, (R,S)-1-(Benzyloxy)carbamoyl-2-hydroxyethylcarbamic Acid Benzyl Ester (CAS: 26048-95-3) represents a promising candidate for future drug development efforts. Its multifaceted applications in medicinal chemistry and biochemistry underscore the importance of continued research in this area. As new findings emerge, this compound is likely to play an increasingly significant role in the discovery of next-generation therapeutics.